Cas no 1247665-75-3 (1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• CAS No: 1247665-75-3
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 4771956
• Update Time: 2025-05-22

1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• 1-(3-aminopiperidin-1-yl)-2-thiophen-3-ylethanone
• 1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C11H16N2OS/c12-10-2-1-4-13(7-10)11(14)6-9-3-5-15-8-9/h3,5,8,10H,1-2,4,6-7,12H2
• InChI Key： BLNMHYZOTWSWLO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 224.09833431 g/mol
• Monoisotopic Mass: 224.09833431 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6
• Molecular Weight: 224.32

Additional information on 1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one (CAS No. 1247665-75-3)

1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one (CAS No. 1247665-75-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule combines a piperidine ring with a thiophene moiety, creating a versatile platform for further functionalization and exploration.

The chemical structure of 1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one is defined by the presence of a piperidine ring substituted with an amino group at the 3-position and a thiophene ring at the 2-position of the ethanone backbone. This arrangement imparts the compound with unique electronic properties and reactivity, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurodegenerative diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-one through multi-component reactions and catalytic processes. These methods not only enhance the yield but also improve the sustainability of the synthesis, aligning with current trends toward green chemistry. The compound's ability to undergo further modifications, such as alkylation and acylation, has opened new avenues for exploring its pharmacological potential.

In terms of pharmacological activity, 1-(3-Aminopiperidin-yly)-2-(thiophen-)ethanone has shown promise as a modulator of monoamine oxidase (MAO), an enzyme implicated in various neurological disorders. Preclinical studies have demonstrated its ability to inhibit MAO-B isoform selectively, suggesting its potential as a therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease. Furthermore, its structural flexibility allows for the incorporation of additional functional groups, enabling fine-tuning of its pharmacokinetic properties.

The application of CAS No. 1247665--75-- extends beyond pharmacology into materials science. Its thieno[2,3-b]pyridine derivatives have been investigated for their electronic properties, making them candidates for organic semiconductors and optoelectronic devices. Recent research has focused on optimizing these materials for use in flexible electronics and photovoltaic applications, highlighting the compound's versatility across multiple disciplines.

Looking ahead, the continued exploration of 1-(3-Aminopiperidin-yly)-2-thiophene ethanone is expected to yield further insights into its biological and chemical properties. Collaborative efforts between chemists and biologists are paving the way for novel applications, particularly in drug delivery systems and nanotechnology. As research progresses, this compound is poised to play a pivotal role in advancing both therapeutic interventions and technological innovations.